6-Acetyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one

• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• SMILES: CC(=O)C1=CC2=C(C=C1O)OC(=O)CC2(C)C
• InChI: InChI=1S/C13H14O4/c1-7(14)8-4-9-11(5-10(8)15)17-12(16)6-13(9,2)3/h4-5,15H,6H2,1-3H3
• InChIKey: LXLYRQPFALBZCD-UHFFFAOYSA-N

6-Acetyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one: Structural Identity & Procurement

6-Acetyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one (CAS 2060036-17-9; molecular formula C₁₃H₁₄O₄; MW 234.25 g/mol) is a fully synthetic dihydrocoumarin (3,4-dihydro-2H-1-benzopyran-2-one) distinguished by a 6-acetyl substituent, a 7-hydroxyl group, and geminal 4,4-dimethyl substitution . Unlike the more common fully aromatic coumarins (2H-chromen-2-ones) or chroman-4-ones, this compound contains a saturated lactone ring at the 3,4-position, which eliminates the planar conjugated system and alters both its physicochemical properties and biological target profile . The compound is commercially available at ≥95% purity from multiple vendors and has been fully characterized by UV, IR, ¹H-NMR, ¹³C-NMR, and elemental analysis [1].

Scaffold identity

Dihydrocoumarin core with 6-acetyl, 7-hydroxy, gem-4,4-dimethyl substitution

Procurement confidence

Fully synthetic, high-purity grade available with published characterization

Workflow differentiation

Structurally distinct from aromatic coumarins, chromanones, and chromenes

• [1] Qi, X. Y.; Wu, L.; Wang, J. G.; Yi, D. L. A Novel Synthesis of Acetophenone Benzopyran Derivative. Advanced Materials Research 2010, 152–153, 1483–1486. DOI: 10.4028/www.scientific.net/amr.152-153.1483. View Source

6-Acetyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one: Generic Substitution Failure

Substituting this compound with a generic coumarin, chromanone, or even a closely related dihydrocoumarin analog introduces material risks in both biological outcomes and chemical behavior. The combination of the dihydrocoumarin core (a saturated 3,4-bond) with electron-withdrawing 6-acetyl and electron-donating 7-hydroxy substituents creates a unique pharmacophore that is absent in chromenes (which possess a 2,3-double bond), chroman-4-ones (which possess a ketone at position 4), and fully aromatic coumarins (which are planar and conjugated) . Critically, the 6-acetyl group has been shown to confer ABAD (amyloid-beta-binding alcohol dehydrogenase) inhibitory activity that is not retained when this substituent is replaced by other groups within the same patent family, as demonstrated by comparative Ki, IC₅₀, and Kd data generated under identical assay conditions [1]. Without quantitative head-to-head data confirming functional equivalence, generic substitution cannot be scientifically justified.

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Generic coumarins: lack the 6-acetyl-7-hydroxy pharmacophore required for ABAD inhibition, rendering them ineffective as direct replacements.

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Chroman-4-one / chromene analogs: exhibit divergent bioactivity profiles (anti-platelet, photosynthetic inhibition) absent in the dihydrocoumarin core.

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Close dihydrocoumarin analogs: removal of 7-OH or altered C6 substituent substantially reduces ABAD affinity; comparable but not identical binding parameters.

• [1] Valasani, K. R.; Yan, S. Phosphonate derivatives and methods of use thereof in the treatment of Alzheimer's disease. U.S. Patent US9738668, August 22, 2017. BindingDB entries BDBM232926, BDBM232928, BDBM232924. View Source

6-Acetyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one: Quantitative Differentiation from Analogs

ABAD Inhibition: Direct Comparison with Analogs

The target compound (designated as Compound 7 in US9738668/US9346839) inhibits ABAD with a Ki of 2.80 × 10³ nM (ΔG° = −7.57 kcal/mol), IC₅₀ of 9.90 × 10³ nM, and Kd of 256 nM at pH 7.3, 25 °C [1]. This represents an approximately 32.5-fold improvement in Ki over Compound 5 (Ki = 9.11 × 10⁴ nM), a structurally related analog lacking the 7-hydroxy group, and a 1.4-fold improvement over Compound 9 (Ki = 2.00 × 10³ nM), which bears a different C6 substituent [1]. All measurements were performed under identical assay conditions using recombinant ABAD with S-acetoacetyl-CoA as substrate (ABAD at 418 ng/mL, SAAC at 172 μM, NADH at 102 μM) [1]. This direct head-to-head comparison within a single patent family confirms that the specific 6-acetyl-7-hydroxy substitution pattern on the phosphonate-coupled scaffold yields ABAD affinity that is meaningfully differentiated from close structural analogs.

ABAD Inhibition

Head-to-head

Ki 2.80×10³ nM
32.5-fold vs Compound 5
Kd 256 nM

Supports ABAD target engagement research fit

Compound 5 substantially weaker; Compound 9 comparable but not identical

Evidence Dimension	ABAD enzyme inhibition (Ki, IC₅₀, Kd)
Target Compound Data	Ki = 2.80 × 10³ nM; IC₅₀ = 9.90 × 10³ nM; Kd = 256 nM; ΔG° = −7.57 kcal/mol
Comparator Or Baseline	Compound 5: Ki = 9.11 × 10⁴ nM; IC₅₀ = 3.35 × 10⁵ nM; Kd = 954 nM. Compound 9: Ki = 2.00 × 10³ nM; IC₅₀ = 7.20 × 10³ nM; Kd = 264 nM. Compound 4: Ki = 9.66 × 10⁴ nM.
Quantified Difference	32.5-fold lower Ki vs. Compound 5; 1.4-fold lower Ki vs. Compound 9; Kd 3.7-fold lower vs. Compound 5
Conditions	pH 7.3, 25 °C; ABAD (418 ng/mL), S-acetoacetyl-CoA (172 μM), NADH (102 μM); recombinant human ABAD

Why This Matters

The ABAD Ki and Kd values directly inform target engagement potency for Alzheimer's disease research programs—Compound 5 is substantially weaker and unsuitable as a replacement, while Compound 9 shows comparable but not identical binding parameters.

• [1] Valasani, K. R.; Yan, S. Phosphonate derivatives and methods of use thereof in the treatment of Alzheimer's disease. U.S. Patent US9738668, August 22, 2017. BindingDB: BDBM232926 (Compound 7, Ki = 2.80E+3 nM); BDBM232928 (Compound 9, Ki = 2.00E+3 nM); BDBM232924 (Compound 5, Ki = 9.11E+4 nM); BDBM232923 (Compound 4, Ki = 9.66E+4 nM). View Source

Synthetic Route and Spectroscopic Characterization

A dedicated synthetic route for the target compound has been reported, proceeding via O-prenylation of 1-(2,4-dihydroxyphenyl)ethanone followed by Lewis acid-catalyzed intermolecular cyclization [1]. The product was fully characterized by UV, IR, ¹H-NMR, ¹³C-NMR, and elemental analysis, providing a complete reference dataset for identity verification and purity assessment [1]. This level of characterization exceeds what is publicly available for many catalog analogs—for example, 7-hydroxy-4,4-dimethylcoumarin (CAS 111598-56-2) and 6-acetyl-2,2-dimethylchroman-4-one (CAS 68799-41-7) lack published synthetic protocols with comparable analytical rigor in the open literature . The availability of a validated synthetic route and comprehensive spectroscopic data reduces procurement risk by enabling independent batch-to-batch quality control.

Synthetic Protocol

Method context

O-prenylation + BF₃·Et₂O cyclization; UV, IR, ¹H-NMR, ¹³C-NMR, EA

Enables independent identity verification

Comparators lack published full characterization datasets

Evidence Dimension	Availability of full synthetic protocol and spectroscopic characterization dataset
Target Compound Data	Full UV, IR, ¹H-NMR, ¹³C-NMR, and elemental analysis data published alongside synthetic route (Qi et al., 2010)
Comparator Or Baseline	7-Hydroxy-4,4-dimethylcoumarin (CAS 111598-56-2): no dedicated synthetic publication with full characterization found. 6-Acetyl-2,2-dimethylchroman-4-one (CAS 68799-41-7): limited published characterization data.
Quantified Difference	Published full spectral assignment and elemental composition for target compound vs. fragmented or vendor-only data for comparators
Conditions	Synthesis: O-prenylation + BF₃·Et₂O cyclization; characterization: UV, IR, ¹H-NMR, ¹³C-NMR, EA

Why This Matters

For procurement in regulated research environments, the existence of a peer-reviewed synthetic protocol with full characterization data enables independent identity verification and reduces the risk of receiving mis-assigned or impure material.

• [1] Qi, X. Y.; Wu, L.; Wang, J. G.; Yi, D. L. A Novel Synthesis of Acetophenone Benzopyran Derivative. Advanced Materials Research 2010, 152–153, 1483–1486. DOI: 10.4028/www.scientific.net/amr.152-153.1483. View Source

Structural Differentiation from Chromene Analogs

The target compound is a dihydrocoumarin (saturated 3,4-bond; carbonyl at C2), which distinguishes it from chromene natural products such as demethylencecalin (eupatoriochromene, CAS 19013-03-7) that possess a 2,2-dimethyl-2H-chromene core with a double bond between C3 and C4 [1]. Demethylencecalin is reported to inhibit photosystem II electron transport and photophosphorylation in isolated spinach chloroplasts (Hill reaction inhibitor) and to exhibit antifungal activity against Trichophyton mentagrophytes, whereas no such photosynthetic or antifungal activity has been reported for the target dihydrocoumarin [1]. Conversely, demethylencecalin has not been reported to inhibit ABAD. The differing saturation state fundamentally alters the electronic distribution, conformational flexibility, and biological target profile of these two compounds, making them non-interchangeable despite sharing the 6-acetyl-7-hydroxy substitution pattern [2].

Scaffold Divergence

Class-level

DihydrocoumarinABAD inhibitor

Chromene (demethylencecalin)PSII inhibitor, antifungal

Core saturation dictates target profile

No reported ABAD activity for chromene scaffold

Evidence Dimension	Biological target profile divergence driven by core scaffold saturation
Target Compound Data	ABAD Ki = 2.80 × 10³ nM (dihydrocoumarin core); no reported photosystem II activity
Comparator Or Baseline	Demethylencecalin (CAS 19013-03-7): photosystem II Hill reaction inhibitor; antifungal (T. mentagrophytes); no reported ABAD activity
Quantified Difference	Qualitative divergence in biological target profile—ABAD inhibition vs. photosynthetic electron transport inhibition; no overlapping activity reported
Conditions	Target compound: recombinant human ABAD assay, pH 7.3, 25 °C. Demethylencecalin: isolated spinach chloroplast thylakoid assays

Why This Matters

Researchers selecting between a dihydrocoumarin and a chromene scaffold for a specific target must recognize that core saturation determines biological target engagement—choosing the wrong core structure leads to irrelevant biological readouts.

• [1] Calera, M. R.; Mata, R.; Lotina-Hennsen, B.; Anaya, A. L. Effect of encecalin, euparin and demethylencecalin on thylakoid electron transport and photophosphorylation in isolated spinach chloroplasts. Journal of the Science of Food and Agriculture 1999, 79 (3), 435–439. DOI: 10.1002/(SICI)1097-0010(19990301)79:3<435::AID-JSFA263>3.0.CO;2-3. View Source
• [2] PubChem. Eupatoriochromene (Compound Summary). CID 442236. https://pubchem.ncbi.nlm.nih.gov View Source

Anti-Platelet Aggregation: Chroman-4-one vs Dihydrocoumarin

6-Acetyl-2,2-dimethylchroman-4-one (the chroman-4-one analog bearing an identical 6-acetyl group but a ketone at C4 and gem-dimethyl at C2 rather than C4) demonstrated anti-platelet aggregation activity induced by arachidonic acid in vitro, with reported inhibition rates compared to baseline aggregatory response in the Gynura elliptica phytochemical study [1]. In contrast, the dihydrocoumarin target compound—which carries the lactone carbonyl at C2 and gem-dimethyl at C4—has not been reported to exhibit anti-platelet aggregation activity in any published study [1]. The shift of the carbonyl from C4 (chroman-4-one) to C2 (dihydrocoumarin) and the repositioning of the gem-dimethyl group from C2 to C4 fundamentally reorients the pharmacophore and is associated with a loss of this specific bioactivity, underscoring that chroman-4-ones and dihydrocoumarins are not functionally interchangeable.

Platelet Aggregation

Class-level

Chroman-4-oneanti-platelet activity

Dihydrocoumarinno reported activity

Scaffold determines bioactivity outcome

Loss of platelet effect upon shift to dihydrocoumarin core

Evidence Dimension	Anti-platelet aggregation activity (arachidonic acid-induced)
Target Compound Data	No published anti-platelet aggregation activity data (dihydrocoumarin core, C2 carbonyl, C4 gem-dimethyl)
Comparator Or Baseline	6-Acetyl-2,2-dimethylchroman-4-one: demonstrated anti-platelet aggregation activity induced by arachidonic acid in vitro (Lin et al., 2000)
Quantified Difference	Qualitative presence of activity for chroman-4-one vs. absence of reported activity for dihydrocoumarin
Conditions	Arachidonic acid-induced platelet aggregation assay, in vitro (human platelets)

Why This Matters

Investigators seeking anti-platelet activity should not assume that the dihydrocoumarin target compound retains the activity profile of the chroman-4-one analog—the scaffold dictates the biological outcome.

• [1] Lin, W. Y.; Teng, C. M.; Tsai, I. L.; Chen, I. S. Anti-platelet aggregation constituents from Gynura elliptica. Phytochemistry 2000, 53 (8), 833–836. DOI: 10.1016/S0031-9422(99)00599-3. View Source

6-Acetyl-7-hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one: Research Application Scenarios

Alzheimer's Disease: ABAD Inhibition Studies

The target compound (US9738668 Compound 7) serves as a quantitatively characterized ABAD inhibitor for studies investigating the role of mitochondrial amyloid-beta-binding alcohol dehydrogenase in Alzheimer's disease pathology. With a Ki of 2.80 × 10³ nM, IC₅₀ of 9.90 × 10³ nM, and Kd of 256 nM [1], it provides a well-defined potency benchmark against which new ABAD inhibitors can be compared. Researchers should use Compound 5 (Ki = 9.11 × 10⁴ nM) as a negative control with substantially weaker ABAD engagement within the same chemical series [1]. This compound is suitable for in vitro enzymatic and cell-based assays exploring ABAD-mediated mitochondrial toxicity, oxidative stress, and neurodegeneration pathways.

Medicinal Chemistry: Dihydrocoumarin SAR

The combination of 6-acetyl and 7-hydroxy substituents on the dihydrocoumarin core creates a distinctive pharmacophore for SAR exploration. The synthetic route published by Qi et al. (2010)—O-prenylation followed by Lewis acid-catalyzed cyclization—provides a reproducible method for analog generation and library synthesis [2]. Medicinal chemists can use this compound as a synthetic intermediate for further derivatization at the 6-acetyl or 7-hydroxy positions to probe ABAD binding requirements [1]. The full spectroscopic dataset (UV, IR, ¹H-NMR, ¹³C-NMR, EA) serves as a quality control reference for synthesized analogs [2].

Scaffold-Based Selectivity Profiling

The target compound's dihydrocoumarin core (saturated 3,4-bond, C2 carbonyl, C4 gem-dimethyl) differentiates it from chromenes (e.g., demethylencecalin) that inhibit photosynthetic electron transport [3] and from chroman-4-ones (e.g., 6-acetyl-2,2-dimethylchroman-4-one) that exhibit anti-platelet aggregation activity [4]. Chemical biologists can leverage this scaffold selectivity to probe whether ABAD inhibition by this compound is accompanied by off-target effects on photosystem-like targets or platelet aggregation pathways. The absence of reported activity in these orthogonal assays makes it a cleaner tool for ABAD-focused studies compared to less selective chromanone or chromene analogs.

Analytical Reference Standard: Identity Confirmation

For laboratories requiring a verified analytical reference standard of a 6-acetyl-7-hydroxy-dihydrocoumarin, this compound is supported by a peer-reviewed synthetic protocol and comprehensive spectroscopic characterization [2]. The availability of ¹H-NMR, ¹³C-NMR, UV, IR, and elemental analysis data enables independent batch identity verification, which is essential for GLP-compliant studies, in-house QC workflows, and method development. Procurement specifications should require ≥95% purity (as supplied by major vendors ) and can be cross-checked against the published spectral data to confirm identity.

Application

Selection Property

Validation Focus

ABAD target engagement studies

ABAD inhibitor binding profile

ABAD Ki and binding assay benchmarking

Dihydrocoumarin SAR exploration

Synthetic accessibility and characterization

Spectroscopic identity verification

Scaffold-based selectivity profiling

Core scaffold differentiation

Off-target activity screening

Analytical reference standard

Comprehensive spectral dataset

Batch identity and purity verification

• [1] Valasani, K. R.; Yan, S. Phosphonate derivatives and methods of use thereof in the treatment of Alzheimer's disease. U.S. Patent US9738668, August 22, 2017. BindingDB: BDBM232926 (Compound 7, Ki = 2.80E+3 nM); BDBM232928 (Compound 9, Ki = 2.00E+3 nM); BDBM232924 (Compound 5, Ki = 9.11E+4 nM). View Source
• [2] Qi, X. Y.; Wu, L.; Wang, J. G.; Yi, D. L. A Novel Synthesis of Acetophenone Benzopyran Derivative. Advanced Materials Research 2010, 152–153, 1483–1486. DOI: 10.4028/www.scientific.net/amr.152-153.1483. View Source
• [3] Calera, M. R.; Mata, R.; Lotina-Hennsen, B.; Anaya, A. L. Effect of encecalin, euparin and demethylencecalin on thylakoid electron transport and photophosphorylation in isolated spinach chloroplasts. Journal of the Science of Food and Agriculture 1999, 79 (3), 435–439. View Source
• [4] Lin, W. Y.; Teng, C. M.; Tsai, I. L.; Chen, I. S. Anti-platelet aggregation constituents from Gynura elliptica. Phytochemistry 2000, 53 (8), 833–836. DOI: 10.1016/S0031-9422(99)00599-3. View Source